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Compound of Interest

Compound Name: 2-Hydroxybutanamide

Cat. No.: B3115031 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available data on the solubility

and stability of 2-Hydroxybutanamide. Due to a notable scarcity of quantitative experimental

data in publicly accessible literature, this document outlines the known qualitative solubility

characteristics and presents standardized, detailed experimental protocols for determining the

solubility and stability profiles of amide-containing compounds. These methodologies are

intended to serve as a practical framework for researchers initiating studies on 2-
Hydroxybutanamide. The guide also includes a proposed workflow for a comprehensive

stability assessment.

Introduction
2-Hydroxybutanamide is a chemical entity with potential applications in various scientific and

industrial fields. A thorough understanding of its solubility and stability is paramount for its

effective formulation, storage, and application, particularly in the context of drug development

and chemical synthesis. This guide aims to collate the existing knowledge and provide a clear

path forward for the systematic evaluation of these critical physicochemical properties.

Physicochemical Properties of 2-
Hydroxybutanamide
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A summary of the basic physicochemical properties of 2-Hydroxybutanamide is presented in

Table 1.

Property Value Source

Molecular Formula C₄H₉NO₂ [1][2][3]

Molecular Weight 103.12 g/mol [1][2]

CAS Number 1113-58-2 [1][2]

XLogP3 -0.6 [1]

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 2 PubChem

Solubility Profile
Currently, there is a lack of specific, quantitative data in the scientific literature regarding the

solubility of 2-Hydroxybutanamide in various solvents and at different temperatures.

Qualitative Solubility
General sources indicate that 2-Hydroxybutanamide is soluble in water, ethanol, and acetone.

[4] However, the exact solubility limits (e.g., in g/100 mL) have not been formally documented.

Proposed Experimental Protocol for Quantitative
Solubility Determination
To address the gap in quantitative data, the following experimental protocols are

recommended. These methods are standard in the pharmaceutical and chemical industries for

determining the solubility of new chemical entities.

3.2.1. Equilibrium Solubility Method (Shake-Flask)
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This method is considered the gold standard for determining the thermodynamic solubility of a

compound.

Objective: To determine the saturation concentration of 2-Hydroxybutanamide in a specific

solvent at a controlled temperature.

Materials:

2-Hydroxybutanamide (purity >99%)

Selected solvents (e.g., water, ethanol, acetone, phosphate buffer pH 7.4)

Scintillation vials or sealed flasks

Orbital shaker with temperature control

Centrifuge

Calibrated analytical balance

HPLC with a suitable detector (e.g., UV-Vis or Mass Spectrometry) or other validated

quantitative analytical method.

Procedure:

Add an excess amount of 2-Hydroxybutanamide to a known volume of the selected

solvent in a vial. The excess solid should be visually apparent.

Seal the vials to prevent solvent evaporation.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C and 37 °C)

and agitate for a predetermined period (e.g., 24, 48, and 72 hours) to ensure equilibrium is

reached.

After agitation, allow the vials to stand to let the undissolved solid settle.

Centrifuge the samples to ensure complete separation of the solid and liquid phases.
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Carefully withdraw an aliquot of the supernatant and dilute it with a suitable solvent.

Quantify the concentration of 2-Hydroxybutanamide in the diluted supernatant using a

validated analytical method (e.g., HPLC).

The experiment should be performed in triplicate for each solvent and temperature.

3.2.2. Data Presentation

The quantitative solubility data should be summarized in a table as shown below:

Solvent Temperature (°C) Solubility (mg/mL) ± SD

Water 25 Data to be determined

Water 37 Data to be determined

Ethanol 25 Data to be determined

Acetone 25 Data to be determined

Phosphate Buffer (pH 7.4) 37 Data to be determined

Stability Profile
There is currently no available data on the stability of 2-Hydroxybutanamide under various

stress conditions. A comprehensive stability study is crucial to understand its degradation

pathways and to establish appropriate storage and handling conditions.

Proposed Experimental Protocol for Forced Degradation
Studies
Forced degradation studies are essential to identify potential degradation products and to

develop a stability-indicating analytical method.

Objective: To investigate the degradation of 2-Hydroxybutanamide under hydrolytic,

oxidative, thermal, and photolytic stress conditions.

Materials:
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2-Hydroxybutanamide

Hydrochloric acid (HCl) solutions (e.g., 0.1 N, 1 N)

Sodium hydroxide (NaOH) solutions (e.g., 0.1 N, 1 N)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

High-purity water

Temperature-controlled ovens

Photostability chamber (ICH Q1B compliant)

Validated stability-indicating HPLC method.

Procedure:

Acid Hydrolysis: Dissolve 2-Hydroxybutanamide in 0.1 N and 1 N HCl and keep the

solutions at room temperature and elevated temperature (e.g., 60 °C). Analyze samples at

various time points (e.g., 0, 2, 4, 8, 24 hours).

Base Hydrolysis: Dissolve 2-Hydroxybutanamide in 0.1 N and 1 N NaOH and keep the

solutions at room temperature. Analyze samples at various time points.

Oxidative Degradation: Dissolve 2-Hydroxybutanamide in a solution of 3% H₂O₂ and

keep it at room temperature. Analyze samples at various time points.

Thermal Degradation: Expose solid 2-Hydroxybutanamide to dry heat (e.g., 80 °C) and

analyze at various time points.

Photostability: Expose solid 2-Hydroxybutanamide and a solution of the compound to

light providing an overall illumination of not less than 1.2 million lux hours and an

integrated near-ultraviolet energy of not less than 200-watt hours/square meter. A control

sample should be protected from light.

Analysis: All samples should be analyzed using a validated stability-indicating HPLC method

capable of separating the intact 2-Hydroxybutanamide from any degradation products.
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Peak purity analysis should be performed to ensure that the chromatographic peak of the

parent compound is free from any co-eluting degradants.

Data Presentation
The results of the forced degradation studies should be tabulated as follows:

Stress Condition Time (hours)
Assay of 2-
Hydroxybutanamid
e (%)

Degradation
Products (RRT and
% Area)

0.1 N HCl (RT) 0 100 -

24 Data Data

1 N HCl (60 °C) 8 Data Data

0.1 N NaOH (RT) 8 Data Data

3% H₂O₂ (RT) 8 Data Data

Dry Heat (80 °C) 48 Data Data

Photostability - Data Data

Visualization of Experimental Workflow
The following diagram illustrates the proposed workflow for a comprehensive solubility and

stability assessment of 2-Hydroxybutanamide.
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Caption: Proposed experimental workflow for solubility and stability testing of 2-
Hydroxybutanamide.

Conclusion and Recommendations
The current body of scientific literature lacks quantitative data on the solubility and stability of 2-
Hydroxybutanamide. This guide provides a framework of standardized experimental protocols
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to enable researchers to systematically generate this crucial data. It is strongly recommended

that the proposed solubility and forced degradation studies be conducted to establish a

comprehensive physicochemical profile of 2-Hydroxybutanamide. The resulting data will be

invaluable for its future development and application in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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